Cas no 1025311-72-1 ((Z)-2-(4-Chlorophenyl)sulfonyl-3-[4-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]sulfanylanilino]prop-2-enenitrile)

(Z)-2-(4-Chlorophenyl)sulfonyl-3-[4-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]sulfanylanilino]prop-2-enenitrile structure

1025311-72-1 structure

Product Name:(Z)-2-(4-Chlorophenyl)sulfonyl-3-[4-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]sulfanylanilino]prop-2-enenitrile

CAS No:1025311-72-1

MF:C₂₁H₁₂Cl₂F₃N₃O₂S₂

MW:530.370090484619

MDL:MFCD01567358

CID:4677351

Update Time:2023-08-15

(Z)-2-(4-Chlorophenyl)sulfonyl-3-[4-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]sulfanylanilino]prop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

- (2Z)-3-[(4-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]sulfanyl}phenyl)amino]-2-(4-chlorobenzenesulfonyl)prop-2-enenitrile
- (Z)-2-(4-Chlorophenyl)sulfonyl-3-[4-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]sulfanylanilino]prop-2-enenitrile
- MDL： MFCD01567358
- Inchi： 1S/C21H12Cl2F3N3O2S2/c22-14-1-7-17(8-2-14)33(30,31)18(10-27)12-28-15-3-5-16(6-4-15)32-20-19(23)9-13(11-29-20)21(24,25)26/h1-9,11-12,28H/b18-12-
- InChI Key： VEQZZORUHDQAIJ-PDGQHHTCSA-N
- SMILES： ClC1C=CC(=CC=1)S(/C(/C#N)=C\NC1C=CC(=CC=1)SC1C(=CC(C(F)(F)F)=CN=1)Cl)(=O)=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 9
Heavy Atom Count: 33
Rotatable Bond Count: 6
Complexity: 841
Topological Polar Surface Area: 117

(Z)-2-(4-Chlorophenyl)sulfonyl-3-[4-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]sulfanylanilino]prop-2-enenitrile Pricemore >>

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abcr	AB162369-1 g	2-((4-Chlorophenyl)sulfonyl)-3-((4-(3-chloro-5-(trifluoromethyl)(2-pyridylthio))phenyl)amino)prop-2-enenitrile; .	1025311-72-1		1 g	€211.30	2023-07-20
abcr	AB162369-5 g	2-((4-Chlorophenyl)sulfonyl)-3-((4-(3-chloro-5-(trifluoromethyl)(2-pyridylthio))phenyl)amino)prop-2-enenitrile; .	1025311-72-1		5 g	€377.50	2023-07-20
abcr	AB162369-10 g	2-((4-Chlorophenyl)sulfonyl)-3-((4-(3-chloro-5-(trifluoromethyl)(2-pyridylthio))phenyl)amino)prop-2-enenitrile; .	1025311-72-1		10 g	€482.50	2023-07-20
Key Organics Ltd	MS-8876-1MG	(2Z)-3-[(4-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]sulfanyl}phenyl)amino]-2-(4-chlorobenzenesulfonyl)prop-2-enenitrile	1025311-72-1	>90%	1mg	£37.00	2025-02-08
Key Organics Ltd	MS-8876-5MG	(2Z)-3-[(4-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]sulfanyl}phenyl)amino]-2-(4-chlorobenzenesulfonyl)prop-2-enenitrile	1025311-72-1	>90%	5mg	£46.00	2025-02-08
Key Organics Ltd	MS-8876-10MG	(2Z)-3-[(4-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]sulfanyl}phenyl)amino]-2-(4-chlorobenzenesulfonyl)prop-2-enenitrile	1025311-72-1	>90%	10mg	£63.00	2025-02-08
Key Organics Ltd	MS-8876-20MG	(2Z)-3-[(4-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]sulfanyl}phenyl)amino]-2-(4-chlorobenzenesulfonyl)prop-2-enenitrile	1025311-72-1	>90%	20mg	￡76.00	2023-04-18
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